Cas no 2157359-09-4 (2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide
• CAS No: 2157359-09-4
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• CID: 5193893
• Update Time: 2025-10-18

2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C11H14ClNO2S/c12-10-3-1-2-9(8-10)11(13)4-6-16(14,15)7-5-11/h1-3,8H,4-7,13H2
• InChI Key： MEYXWNPVGQVOOC-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C2=CC=CC(Cl)=C2)(N)C1

Additional information on 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide

Research Brief on 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide (CAS: 2157359-09-4)

The compound 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide (CAS: 2157359-09-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide, which contribute to its bioactivity. The presence of the 3-chlorophenyl group and the sulfone moiety (1,1-dioxide) has been shown to enhance its binding affinity to specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, revealing promising insights into its mechanism of action.

In preclinical studies, this compound has demonstrated notable efficacy in modulating neurotransmitter systems, particularly those involving GABAergic and glutamatergic pathways. These findings suggest potential applications in the treatment of neurological disorders such as epilepsy, anxiety, and neurodegenerative diseases. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in animal models, showing favorable results for further development.

One of the key challenges in the synthesis of 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide lies in achieving high enantiomeric purity, as the stereochemistry of the molecule significantly impacts its biological activity. Recent advancements in asymmetric synthesis have addressed this issue, enabling the production of enantiomerically pure forms with improved yield and scalability. These synthetic routes have been documented in detail, providing a foundation for large-scale manufacturing.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies and its use as a scaffold for the development of novel derivatives with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The compound's unique chemical structure and promising preclinical data position it as a compelling candidate for further investigation in the field of medicinal chemistry.

In conclusion, 2H-Thiopyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, 1,1-dioxide (CAS: 2157359-09-4) represents a promising avenue for drug discovery, with its multifaceted pharmacological properties and potential clinical applications. Continued research will be essential to fully unlock its therapeutic potential and address any challenges related to its development and commercialization.